N-{[(3-methoxyphenyl)amino]carbonothioyl}-2-nitrobenzamide

• IUPAC Name: N-[(3-methoxyphenyl)carbamothioyl]-2-nitrobenzamide
• InChI: InChI=1S/C15H13N3O4S/c1-22-11-6-4-5-10(9-11)16-15(23)17-14(19)12-7-2-3-8-13(12)18(20)21/h2-9H,1H3,(H2,16,17,19,23)
• InChI Key: LNERGRVUFMXKRV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=S)NC(=O)C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C15H13N3O4S
• Molecular Weight: 331.3 g/mol

Description

N-{[(3-methoxyphenyl)amino]carbonothioyl}-2-nitrobenzamide, also known as MNBA, is a compound that has been gaining attention in the scientific community due to its potential applications in research. MNBA is a synthetic compound that has been shown to have various biological effects, making it a promising tool for research purposes.

Mechanism of Action

N-{[(3-methoxyphenyl)amino]carbonothioyl}-2-nitrobenzamide has been shown to interact with biological molecules through the formation of covalent bonds. It has been found to bind to proteins and nucleic acids through the formation of thiol and amino adducts. N-{[(3-methoxyphenyl)amino]carbonothioyl}-2-nitrobenzamide has also been shown to inhibit the activity of certain enzymes by binding to their active sites.
Biochemical and Physiological Effects:
N-{[(3-methoxyphenyl)amino]carbonothioyl}-2-nitrobenzamide has been shown to have various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. N-{[(3-methoxyphenyl)amino]carbonothioyl}-2-nitrobenzamide has also been shown to induce apoptosis in cancer cells. Additionally, N-{[(3-methoxyphenyl)amino]carbonothioyl}-2-nitrobenzamide has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

N-{[(3-methoxyphenyl)amino]carbonothioyl}-2-nitrobenzamide has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily produced in large quantities. N-{[(3-methoxyphenyl)amino]carbonothioyl}-2-nitrobenzamide is also stable under a wide range of conditions, making it a reliable tool for research. However, N-{[(3-methoxyphenyl)amino]carbonothioyl}-2-nitrobenzamide has some limitations as well. It can be toxic to cells at high concentrations, and its interactions with biological molecules can be complex and difficult to interpret.

Future Directions

There are several future directions for research on N-{[(3-methoxyphenyl)amino]carbonothioyl}-2-nitrobenzamide. One potential area of research is the development of N-{[(3-methoxyphenyl)amino]carbonothioyl}-2-nitrobenzamide-based probes for imaging biological molecules. N-{[(3-methoxyphenyl)amino]carbonothioyl}-2-nitrobenzamide could also be used to study the interactions between proteins and nucleic acids in more detail. Additionally, N-{[(3-methoxyphenyl)amino]carbonothioyl}-2-nitrobenzamide could be used to develop new drugs for the treatment of diseases such as cancer and Alzheimer's disease.
Conclusion:
In conclusion, N-{[(3-methoxyphenyl)amino]carbonothioyl}-2-nitrobenzamide is a synthetic compound that has potential applications in scientific research. Its ability to interact with biological molecules makes it a useful tool for studying biological processes. N-{[(3-methoxyphenyl)amino]carbonothioyl}-2-nitrobenzamide has various biochemical and physiological effects, and it has several advantages and limitations for lab experiments. There are several future directions for research on N-{[(3-methoxyphenyl)amino]carbonothioyl}-2-nitrobenzamide, and it is an exciting compound to watch in the field of scientific research.

Synthesis Methods

N-{[(3-methoxyphenyl)amino]carbonothioyl}-2-nitrobenzamide is synthesized through a multi-step process starting with the reaction of 3-methoxyaniline with carbon disulfide to form 3-methoxyphenyl isothiocyanate. This intermediate is then reacted with 2-nitrobenzoyl chloride to form N-{[(3-methoxyphenyl)amino]carbonothioyl}-2-nitrobenzamide. The final product is then purified through recrystallization to obtain a pure compound.

Scientific Research Applications

N-{[(3-methoxyphenyl)amino]carbonothioyl}-2-nitrobenzamide has been shown to have potential applications in scientific research. It has been used as a probe to study the binding of proteins to DNA and RNA. N-{[(3-methoxyphenyl)amino]carbonothioyl}-2-nitrobenzamide has also been used to study the binding of small molecules to proteins and nucleic acids. Its ability to interact with biological molecules makes it a useful tool for studying biological processes.